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Compound of Interest

Compound Name: Brequinar

Cat. No.: B1684385 Get Quote

For researchers, scientists, and drug development professionals working with Brequinar, a
potent inhibitor of dihydroorotate dehydrogenase (DHODH), adherence to strict safety

protocols is paramount to ensure personal safety and proper experimental conduct.[1][2][3]

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to facilitate the safe handling of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Brequinar is classified as a hazardous substance. It is harmful if swallowed, inhaled, or in

contact with skin, and can cause serious skin and eye irritation.[4][5] Therefore, comprehensive

personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Brequinar:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact with the

harmful substance.[4][5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

eye irritation.[4][5]

Respiratory Protection

A NIOSH-approved respirator

is necessary if handling

outside a containment primary

engineering control (C-PEC) or

if there is a risk of

aerosolization.

Prevents inhalation of the

harmful substance.[4][6]

Body Protection

A disposable, back-closing,

long-sleeved gown resistant to

hazardous drugs.[7]

Protects skin and clothing from

contamination.

Foot Protection
Closed-toe shoes and

disposable shoe covers.

Prevents contamination of

personal footwear.

Safe Handling and Operational Workflow
Adherence to a standardized operational workflow is critical to minimize exposure risk. The

following diagram outlines the essential steps for safely handling Brequinar in a laboratory

setting.
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Brequinar Handling and Experimentation Workflow
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Caption: Workflow for the safe handling of Brequinar.
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Experimental Protocols: Reconstitution and Storage
Reconstitution of Solid Brequinar: Brequinar is typically supplied as a solid. To prepare a

stock solution, it can be dissolved in dimethyl sulfoxide (DMSO).

Preparation: Ensure all handling is performed within a chemical fume hood or other

appropriate containment device.

Solvent Addition: Add the desired volume of DMSO to the vial containing the Brequinar
powder.

Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved.

Storage: Following reconstitution, it is recommended to aliquot the solution and freeze it at

-20°C. Stock solutions are reported to be stable for up to 3 months under these conditions.

Disposal Plan
All materials contaminated with Brequinar, including empty containers, used PPE, and

experimental waste, must be treated as hazardous waste.

Disposal Procedure:

Segregation: Collect all Brequinar-contaminated waste in a dedicated, clearly labeled, and

sealed hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste"

and the full chemical name: "Brequinar."

Storage: Store the hazardous waste container in a designated, secure area away from

incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor. Do not dispose of Brequinar or its waste down the drain or in

regular trash.
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Mechanism of Action: DHODH Inhibition
Brequinar functions as a potent and selective inhibitor of the enzyme dihydroorotate

dehydrogenase (DHODH).[2] DHODH is a key enzyme in the de novo pyrimidine biosynthesis

pathway, which is essential for the synthesis of DNA and RNA. By inhibiting this enzyme,

Brequinar depletes the cellular pool of pyrimidines, thereby halting cell proliferation.[2][8] This

mechanism is the basis for its investigation as an immunosuppressive and anti-cancer agent.

[2][8]
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Caption: Inhibition of DHODH by Brequinar.

By following these guidelines, researchers can safely handle Brequinar, minimizing personal

exposure and ensuring the integrity of their experimental work. Always consult your institution's

specific safety protocols and the most recent Safety Data Sheet (SDS) for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1684385?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/product/b1684385?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/brequinar.html
https://en.wikipedia.org/wiki/Brequinar
https://www.medchemexpress.com/Brequinar.html
https://cdn.caymanchem.com/cdn/msds/24445m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Brequinar
https://publications.ashp.org/previewpdf/book/9781585285747/ch008.xml?pdfJsInlineViewToken=178664383&inlineView=true
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://pubmed.ncbi.nlm.nih.gov/7940736/
https://pubmed.ncbi.nlm.nih.gov/7940736/
https://www.benchchem.com/product/b1684385#personal-protective-equipment-for-handling-brequinar
https://www.benchchem.com/product/b1684385#personal-protective-equipment-for-handling-brequinar
https://www.benchchem.com/product/b1684385#personal-protective-equipment-for-handling-brequinar
https://www.benchchem.com/product/b1684385#personal-protective-equipment-for-handling-brequinar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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